Cas no 1245823-36-2 (1-(4-chloro-2-nitrophenyl)-1H-pyrazole)

• Product Name: 1-(4-chloro-2-nitrophenyl)-1H-pyrazole
• CAS No: 1245823-36-2
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• MDL: MFCD15976357
• CID: 3160265
• PubChem ID: 50896514
• Update Time: 2025-05-22

1-(4-chloro-2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-nitro-phenyl)-1H-pyrazole
• 1H-Pyrazole, 1-(4-chloro-2-nitrophenyl)-
• 1-(4-chloro-2-nitrophenyl)-1H-pyrazole
• EN300-232398
• 1-(4-chloro-2-nitrophenyl)pyrazole
• CS-0270808
• STL414817
• AKOS005169180
• 1245823-36-2
• AKOS015922425

• MDL： MFCD15976357
• Inchi： 1S/C9H6ClN3O2/c10-7-2-3-8(9(6-7)13(14)15)12-5-1-4-11-12/h1-6H
• InChI Key： YYKUWVRHVIILNR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2[N+]([O-])=O)C=CC=N1

Computed Properties

• Exact Mass: 223.015
• Monoisotopic Mass: 223.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 2.3

Additional information on 1-(4-chloro-2-nitrophenyl)-1H-pyrazole

1-(4-Chloro-2-Nitrophenyl)-1H-Pyrazole: A Comprehensive Overview

1-(4-Chloro-2-Nitrophenyl)-1H-Pyrazole (CAS No. 1245823-36-2) is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its pyrazole ring fused with a substituted phenyl group, has garnered attention due to its unique structural properties and versatile reactivity. Recent studies have highlighted its role in the development of novel agrochemicals, pharmaceuticals, and advanced materials.

The synthesis of 1-(4-Chloro-2-Nitrophenyl)-1H-Pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have explored various methodologies, including condensation reactions and cyclization techniques, to optimize the synthesis of this compound. The incorporation of the 4-chloro-2-nitrophenyl group introduces electronic and steric effects that significantly influence the compound's reactivity and stability. These properties make it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(4-Chloro-2-Nitrophenyl)-1H-Pyrazole. Quantum mechanical calculations reveal that the compound exhibits a conjugated system across the pyrazole ring and the phenyl group, enhancing its ability to participate in π-π interactions. This characteristic is particularly advantageous in applications such as molecular recognition and supramolecular chemistry.

In the field of agrochemistry, 1-(4-Chloro-2-Nitrophenyl)-1H-Pyrazole has shown promise as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a potential candidate for developing eco-friendly agricultural solutions. Furthermore, studies have demonstrated that this compound can be tailored to exhibit selective toxicity against target organisms, reducing its impact on non-target species.

The pharmaceutical industry has also taken notice of 1-(4-Chloro-2-Nitrophenyl)-1H-Pyrazole due to its potential as a scaffold for drug development. Researchers have explored its role in designing inhibitors for protein kinases and other therapeutic targets. The compound's structural flexibility allows for the introduction of various substituents, enabling fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

Environmental considerations are increasingly important in modern chemical research, and 1-(4-Chloro-2-Nitrophenyl)-1H-Pyrazole is no exception. Studies have been conducted to assess its biodegradability and environmental fate. Results indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in ecosystems. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 1-(4-Chloro-2-Nitrophenyl)-1H-Pyrazole (CAS No. 1245823-36-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic and computational techniques, position it as a valuable tool for future innovations in chemistry and related fields.